5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one hydrochloride
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Description
5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66. The purity is usually 95%.
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Scientific Research Applications
Efficient Synthesis Methods
Researchers have developed efficient and economical synthesis methods for compounds structurally related to 5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one hydrochloride. For instance, Prashad et al. (2006) describe an efficient synthesis involving sequential regioselective Friedel−Crafts acetylations and hydrogenations, highlighting the potential for scalable production of related compounds Prashad et al., 2006.
Antibacterial Activity
The exploration of novel N2-hydroxymethyl and N2-aminomethyl derivatives for antibacterial activity is another significant area. Plech et al. (2011) synthesized derivatives showing promising antibacterial activity against various bacterial strains, indicating the potential therapeutic applications of compounds related to this compound Plech et al., 2011.
Polymorphism and Molecular Characterization
Vogt et al. (2013) conducted a comprehensive study on the polymorphic forms of a structurally similar compound, employing spectroscopic and diffractometric techniques. This research underlines the importance of detailed molecular characterization in the development of pharmaceutical compounds Vogt et al., 2013.
Synthesis of Schiff and Mannich Bases
The synthesis of Schiff and Mannich bases from derivatives highlights the chemical versatility and potential for generating compounds with varied biological activities. Bekircan and Bektaş (2008) demonstrated the formation of Schiff bases and N-Mannich bases of isatin derivatives, showcasing the adaptability of this chemical framework in synthesizing biologically active molecules Bekircan & Bektaş, 2008.
Antiviral Activity and ADMET Modeling
Studies on substituted ethyl esters of 2,4-bis-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids and their derivatives reveal insights into their cytotoxicities and antiviral activities. Ivashchenko et al. (2014) and subsequent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling studies by Prabakaran et al. (2021) contribute to understanding the pharmacokinetic properties and therapeutic potential of these compounds Ivashchenko et al., 2014; Prabakaran et al., 2021.
Properties
IUPAC Name |
5-(aminomethyl)-2,3-dihydroinden-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO.ClH/c11-6-7-1-3-9-8(5-7)2-4-10(9)12;/h1,3,5H,2,4,6,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBNGPEOFASUTOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.